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Introduction

Tetrachlorophthalic anhydride (TCPA) is a chlorinated derivative of phthalic anhydride. It
serves as a crucial intermediate in the synthesis of a variety of organic compounds, including
dyes, pigments, pesticides, and pharmaceuticals.[1] Furthermore, its high chlorine content
makes it an effective reactive flame retardant in polymers such as polyesters and epoxy resins.
[1][2] This guide provides a comprehensive overview of the fundamental chemical, physical,
and toxicological properties of tetrachlorophthalic anhydride, complete with experimental
protocols and mechanistic insights.

Chemical and Physical Properties

Tetrachlorophthalic anhydride is a white to off-white crystalline powder or flake-like solid.[3]
[4] It is stable under normal conditions but is sensitive to moisture and air.[4][5] It reacts
exothermically with water, a reaction that is accelerated by acids.[5] It is incompatible with
strong oxidizing agents, acids, alcohols, amines, and bases.[5]

Identification and Structure
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Property Value Reference(s)

4.5,6,7-tetrachloro-2-
IUPAC Name _ [6]
benzofuran-1,3-dione

TCPA, Tetrathal, Niagathal,
Synonyms 4,5,6,7-Tetrachloro-1,3- [6]

isobenzofurandione

CAS Number 117-08-8 [7]

Molecular Formula CsClaO3 [7]

Molecular Weight 285.90 g/mol [7]

_ C12=C(C(=C(C(=C1Cl)Cl)CC

Canonical SMILES [6]
)C(=0)0C2=0
AUHHYELHRWCWEZ-

InChl Key [8]
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Physical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.inchem.org/documents/cicads/cicads/cicad75.pdf
https://www.inchem.org/documents/cicads/cicads/cicad75.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3095983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3095983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3095983/
https://www.inchem.org/documents/cicads/cicads/cicad75.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11317441/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

White to off-white crystalline
Appearance [31[4]
powder or flakes

Odor Odorless [6]
Melting Point 253-257 °C [41[8]
Boiling Point 371 °C [41[8]
Density 1.49 -1.98 g/cm?3 [4119]
Vapor Pressure 0.16 mmHg at 145 °C [8]
Flash Point 360 °C (closed cup) [8]

. Decomposes in water; 0.8
Water Solubility 1Lt 21 °C [4][10]
mg/L a °

Slightly soluble in acetone,
ether, benzene, chloroform
Solubility in Organic Solvents (heated), DMSO (heated), [4115][10]
methanol (slightly, heated).
Soluble in dioxane.

Synthesis and Purification

Tetrachlorophthalic anhydride is primarily synthesized through the chlorination of phthalic
anhydride.[10] Several methods exist, with the direct chlorination in a solvent being a common
approach.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b044441#what-are-the-fundamental-properties-of-
tetrachlorophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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